Cas no 5470-80-4 (Isoquinoline-3-carbaldehyde)

Isoquinoline-3-carbaldehyde structure

Product Name:Isoquinoline-3-carbaldehyde

CAS No:5470-80-4

MF:C₁₀H₇NO

MW:157.168682336807

MDL:MFCD06227437

CID:45949

PubChem ID:231555

Update Time:2025-04-18

Isoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Isoquinolinecarboxaldehyde
- Isoquinoline-3-carbaldehyde
- Isoquinoline-3-carboxaldehyde
- 3-Formylisoquinoline
- 3-isoquinolinecarbaldehyde
- NSC27987
- isoquinoline-3-aldehyde
- 3-iso-quinolinecarboxaldehyde
- XOYMAJLARWXZBA-UHFFFAOYSA-N
- BCP21741
- FCH2134615
- RP01950
- OR40275
- AB23480
- isoquinoline-3-carb
- EN300-1666698
- 5470-80-4
- J-521584
- isoquinoline-3-carbaldehyde, AldrichCPR
- FT-0649740
- SCHEMBL14361838
- Z1079182762
- MFCD06227437
- DTXSID80282786
- SCHEMBL1202061
- AM20061846
- SY101679
- PS-5018
- AG4ERY67PZ
- NSC-27987
- AKOS006281153
- 3-Isoquinolinecarboxaldehyde;3-Formylisoquinoline
- CS-0006090
- DB-080665
- MDL： MFCD06227437
- Inchi： 1S/C10H7NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-7H
- InChI Key： XOYMAJLARWXZBA-UHFFFAOYSA-N
- SMILES： O=CC1=CC2C=CC=CC=2C=N1

Computed Properties

Exact Mass: 157.05300
Monoisotopic Mass: 157.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 30

Experimental Properties

Boiling Point: 308.6°C at 760 mmHg
PSA: 29.96000
LogP: 2.04730

Isoquinoline-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

Isoquinoline-3-carbaldehyde Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoquinoline-3-carbaldehyde Pricemore >>

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Isoquinoline-3-carbaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:5470-80-4)Isoquinoline-3-carbaldehyde

Order Number:A7949

Stock Status:in Stock

Quantity:10g/5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):564.0/283.0

Email:sales@amadischem.com

Product Official Link

Isoquinoline-3-carbaldehyde Related Literature

1. Synthesis of naphtho[1′,2′:4,5]imidazo[1,2-a]pyridines via Rh(iii)-catalyzed C–H functionalization of 2-arylimidazo[1,2-a]pyridines with cyclic 2-diazo-1,3-diketones featuring with a ring opening and reannulation

Bin Li,Nana Shen,Yujie Yang,Xinying Zhang,Xuesen Fan Org. Chem. Front. 2020 7 919
2. Nickel(II) complexes of aromatic aldehyde oximes

G. Lees,F. Holmes,A. E. Underhill,D. B. Powell J. Chem. Soc. A 1971 337
3. Isoquinoline-based Eu(iii) luminescent probes for citrate sensing in complex matrix

Chiara De Rosa,Andrea Melchior,Martina Sanadar,Marilena Tolazzi,Axel Duerkop,Fabio Piccinelli Dalton Trans. 2021 50 4700
4. Synthetic approaches to 1-(2-chlorophenyl)isoquinoline-3-carboxylic acid

Yves L. Janin,Emmanuel Roulland,Arnaud Beurdeley-Thomas,Didier Decaudin,Claude Monneret,Marie-France Poupon J. Chem. Soc. Perkin Trans. 1 2002 529
5. A highly efficient dual catalysis approach for C-glycosylation: addition of (o-azaaryl)carboxaldehyde to glycals

Yaguang Bai,Wei Lin Leng,Yongxin Li,Xue-Wei Liu Chem. Commun. 2014 50 13391

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